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Compound of Interest

Compound Name: 5-Bromopyridin-2-ol

Cat. No.: B085227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the available solubility data for 5-
Bromopyridin-2-ol. Due to the limited publicly available quantitative data, this document
summarizes the known solubility and provides a general experimental protocol for determining
the solubility of solid organic compounds, which can be applied to 5-Bromopyridin-2-ol.

Core Data Presentation: Solubility of 5-
Bromopyridin-2-ol

Currently, detailed quantitative solubility data for 5-Bromopyridin-2-ol across a range of
solvents and temperatures is not extensively documented in publicly accessible literature.
However, one key data point has been identified.

Table 1: Quantitative Solubility of 5-Bromopyridin-2-ol
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Molar
Solvent Solubility Concentration Conditions
(approx.)
Requires ultrasonic
agitation.[1] It is also
) ) noted that
Dimethyl Sulfoxide )
100 mg/mL][1] 574.71 mM[1] hygroscopic DMSO

(DMSO) I
can significantly

impact the solubility.

[1]

Experimental Protocol: Determination of Solid
Organic Compound Solubility

The following is a general, widely applicable protocol for determining the solubility of a solid
organic compound like 5-Bromopyridin-2-ol in a given solvent. This method, often referred to
as the "shake-flask method," is considered a reliable approach for establishing equilibrium
solubility.[2]

Objective: To determine the equilibrium solubility of a solid compound in a specific solvent at a
controlled temperature.

Materials:

5-Bromopyridin-2-ol (solid)

Solvent of interest (e.g., water, ethanol, acetone)

Analytical balance

Vials with screw caps

Constant temperature shaker or incubator

Syringe filters (e.g., 0.45 um PTFE)
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e Volumetric flasks
o Appropriate analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)
Procedure:

o Preparation of Supersaturated Solution: Add an excess amount of the solid 5-
Bromopyridin-2-ol to a vial containing a known volume of the solvent. The presence of
undissolved solid is crucial to ensure that the solution reaches saturation.

» Equilibration: Tightly cap the vial and place it in a constant temperature shaker or incubator.
Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure that equilibrium is
reached between the dissolved and undissolved solute. The temperature should be carefully
controlled and monitored throughout this period.

e Phase Separation: Once equilibrium is established, allow the vial to rest in the temperature-
controlled environment for a period to allow the excess solid to settle.

o Sampling: Carefully withdraw a known volume of the supernatant (the clear solution above
the solid) using a syringe. Immediately filter the solution through a syringe filter to remove
any undissolved microparticles. This step is critical to prevent overestimation of the solubility.

 Dilution: Dilute the filtered saturated solution with a known volume of the solvent to bring the
concentration within the linear range of the analytical instrument.

o Quantification: Analyze the concentration of 5-Bromopyridin-2-ol in the diluted solution
using a pre-calibrated analytical method (e.g., UV-Vis spectroscopy by measuring
absorbance at the Amax of the compound, or HPLC with a suitable detector).

o Calculation: Calculate the solubility of 5-Bromopyridin-2-ol in the solvent at the specified
temperature, taking into account the dilution factor. The solubility is typically expressed in
mg/mL or mol/L.

Mandatory Visualization

As no specific signaling pathways involving 5-Bromopyridin-2-ol have been identified in the
reviewed literature, a diagram illustrating a relevant experimental workflow is provided below.
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Experimental Workflow: Solubility Determination

1. Add excess 5-Bromopyridin-2-ol

to a known volume of solvent.

2. Equilibrate at constant temperature
with agitation (24-72h).

y

3. Allow excess solid to settle.

y

4. Withdraw and filter supernatant.

5. Dilute the saturated solution.

6. Quantify concentration via
analytical method (e.g., HPLC, UV-Vis).

7. Calculate solubility.

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 5-Bromopyridin-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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